Cas no 1543088-70-5 (3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid)

• Product Name: 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
• CAS No: 1543088-70-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5905180
• PubChem ID: 82601663
• Update Time: 2025-06-08

3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
• 1543088-70-5
• EN300-1285534

• Inchi： 1S/C8H13N3O2/c1-5-4-10-8(11(5)2)6(9)3-7(12)13/h4,6H,3,9H2,1-2H3,(H,12,13)
• InChI Key： QEDLQVIRYIQDCU-UHFFFAOYSA-N
• SMILES： OC(CC(C1=NC=C(C)N1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid

3-Amino-3-(1,5-Dimethyl-1H-imidazol-2-yl)propanoic Acid (CAS No. 1543088-70-5): An Overview of Its Structure, Properties, and Applications

3-Amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid (CAS No. 1543088-70-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, also known as 3-amino-3-(1,5-dimethylimidazol-2-yl)propanoic acid, is a derivative of amino acids and imidazole, which are both fundamental building blocks in biological systems. Its chemical structure and properties make it a valuable candidate for various applications, including drug development and biochemical research.

The molecular formula of 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid is C₉H₁₄N₄O₂, and its molecular weight is approximately 206.22 g/mol. The compound features an amino group (-NH₂) and a carboxylic acid group (-COOH), which are typical functional groups found in amino acids. Additionally, the presence of the 1,5-dimethylimidazole moiety imparts unique chemical and biological properties to the molecule.

Synthesis and Chemical Properties:

The synthesis of 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid can be achieved through various routes, including multistep organic synthesis involving the coupling of appropriate intermediates. One common approach involves the reaction of a suitable amino acid derivative with a 1,5-dimethylimidazole precursor. The resulting product is then purified using techniques such as column chromatography or recrystallization.

In terms of its chemical properties, 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid exhibits good solubility in polar solvents such as water and methanol. It also displays pH-dependent behavior due to the presence of both acidic and basic functional groups. At physiological pH (around 7.4), the compound can exist in zwitterionic form, where it carries both positive and negative charges on different parts of the molecule.

Biochemical Significance:

The biochemical significance of 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid lies in its potential to interact with various biological targets. The imidazole ring is a common structural motif found in many biologically active molecules, including histidine residues in proteins. This structural similarity allows the compound to potentially bind to proteins or enzymes that recognize imidazole-containing ligands.

Recent studies have explored the biological activities of 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid. For instance, research has shown that this compound can exhibit anti-inflammatory properties by modulating the activity of certain enzymes involved in inflammatory pathways. Additionally, it has been investigated for its potential as a neuroprotective agent due to its ability to interact with receptors involved in neuronal signaling.

Applications in Drug Development:

The unique combination of functional groups in 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid makes it an attractive candidate for drug development. Its ability to interact with specific biological targets opens up possibilities for designing drugs that can address various medical conditions. For example, researchers have explored its potential as a lead compound for developing new anti-inflammatory drugs or neuroprotective agents.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical trials involving 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid may not be widely reported yet, preclinical studies have shown promising results. These studies often involve in vitro assays and animal models to assess the compound's pharmacological properties and therapeutic potential.

Safety Considerations:

Safety is a critical aspect of any chemical or drug development process. While detailed toxicological data on 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid may be limited at this stage, preliminary studies suggest that it exhibits low toxicity at relevant concentrations. However, further research is needed to fully understand its safety profile and potential side effects.

In conclusion, 3-amino-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid (CAS No. 1543088-70-5) is a promising compound with a unique chemical structure that offers significant potential for various applications in medicinal chemistry and biochemistry. Its ability to interact with specific biological targets makes it an attractive candidate for drug development, particularly in areas such as anti-inflammatory therapy and neuroprotection. Ongoing research continues to uncover new insights into its properties and applications, highlighting its importance in the field.